N-methyl-1-(2-methylquinolin-4-yl)piperidine-4-carboxamide

• IUPAC Name: N-methyl-1-(2-methylquinolin-4-yl)piperidine-4-carboxamide
• InChI: InChI=1S/C17H21N3O/c1-12-11-16(14-5-3-4-6-15(14)19-12)20-9-7-13(8-10-20)17(21)18-2/h3-6,11,13H,7-10H2,1-2H3,(H,18,21)
• InChI Key: MCBAJLDYJJULBQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2C(=C1)N3CCC(CC3)C(=O)NC
• Molecular Formula: C17H21N3O
• Molecular Weight: 283.37 g/mol

Description

N-methyl-1-(2-methylquinolin-4-yl)piperidine-4-carboxamide, also known as 2-Me-MQPP, is a synthetic compound that has been extensively studied for its potential use in scientific research. This compound belongs to the class of piperidine derivatives and has been found to exhibit a range of biochemical and physiological effects.

Mechanism of Action

The sigma-1 receptor is known to modulate various neurotransmitter systems such as dopamine, serotonin, and glutamate. Activation of the sigma-1 receptor by N-methyl-1-(2-methylquinolin-4-yl)piperidine-4-carboxamide has been shown to increase the release of these neurotransmitters, leading to enhanced neuronal signaling. Additionally, N-methyl-1-(2-methylquinolin-4-yl)piperidine-4-carboxamide has been found to modulate ion channels such as the voltage-gated calcium channel, leading to altered calcium signaling within cells.
Biochemical and Physiological Effects
N-methyl-1-(2-methylquinolin-4-yl)piperidine-4-carboxamide has been found to exhibit a range of biochemical and physiological effects. In vitro studies have shown that N-methyl-1-(2-methylquinolin-4-yl)piperidine-4-carboxamide can induce the differentiation of neuronal stem cells, leading to increased neuronal cell survival and function. In vivo studies have shown that N-methyl-1-(2-methylquinolin-4-yl)piperidine-4-carboxamide can improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

N-methyl-1-(2-methylquinolin-4-yl)piperidine-4-carboxamide has several advantages for use in lab experiments. It is a highly selective agonist for the sigma-1 receptor, allowing for specific modulation of this receptor. Additionally, it has been found to exhibit low toxicity and good water solubility, making it suitable for use in various experimental systems. However, the limited availability and high cost of N-methyl-1-(2-methylquinolin-4-yl)piperidine-4-carboxamide may be a limitation for some researchers.

Future Directions

There are several future directions for research on N-methyl-1-(2-methylquinolin-4-yl)piperidine-4-carboxamide. One area of interest is the role of the sigma-1 receptor in various disease states such as depression, anxiety, and addiction. Additionally, the potential use of N-methyl-1-(2-methylquinolin-4-yl)piperidine-4-carboxamide as a therapeutic agent for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease warrants further investigation. Finally, the development of novel sigma-1 receptor agonists with improved pharmacokinetic properties may lead to the discovery of new therapeutic agents for various diseases.

Synthesis Methods

The synthesis of N-methyl-1-(2-methylquinolin-4-yl)piperidine-4-carboxamide involves the reaction of 2-methylquinoline with N-methylpiperidine-4-carboxylic acid chloride in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography. The purity and identity of the compound can be confirmed using various analytical techniques such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

N-methyl-1-(2-methylquinolin-4-yl)piperidine-4-carboxamide has been primarily used in scientific research as a selective agonist for the sigma-1 receptor. The sigma-1 receptor is a transmembrane protein that is expressed in various tissues including the brain, heart, and liver. It has been implicated in a range of physiological processes such as neuronal signaling, ion channel regulation, and cellular stress response.